Vanadium(3+) hydrate tris(propan-2-olate)

• Molecular Formula: C9H23O4V-3
• Molecular Weight: 246.22 g/mol
• IUPAC Name: propan-2-olate;vanadium;hydrate
• InChI: InChI=1S/3C3H7O.H2O.V/c3*1-3(2)4;;/h3*3H,1-2H3;1H2;/q3*-1
• InChI Key: COSYNXYURHUPEB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)[O-].CC(C)[O-].CC(C)[O-].O.[V]

Description

Triisopropoxyvanadium(V) oxide, also known as vanadium(V) oxytriisopropoxide, is a chemical compound with the formula OV(OCH(CH3)2)3. It is a pale yellow-orange liquid that is sensitive to moisture and air. This compound is primarily used in various chemical reactions and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Triisopropoxyvanadium(V) oxide can be synthesized through the reaction of vanadium pentoxide (V2O5) with isopropanol (C3H8O) under controlled conditions. The reaction typically involves heating vanadium pentoxide with isopropanol in the presence of a catalyst to facilitate the formation of the desired product. The reaction can be represented as follows:

$$V_2O_5 + 6C_3H_8O \rightarrow 2OV(OCH(CH_3)_2)_3 + 3H_2O$$V2​O5​+6C3​H8​O→2OV(OCH(CH3​)2​)3​+3H2​O

Industrial Production Methods

In industrial settings, the production of triisopropoxyvanadium(V) oxide involves large-scale reactors where vanadium pentoxide and isopropanol are mixed and heated under controlled temperatures and pressures. The reaction is carried out in an inert atmosphere to prevent oxidation and contamination. The product is then purified through distillation or other separation techniques to obtain a high-purity compound.

Chemical Reactions Analysis

Types of Reactions

Triisopropoxyvanadium(V) oxide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form vanadium(V) oxide (V2O5).

Reduction: It can be reduced to lower oxidation states of vanadium.

Substitution: The isopropoxy groups can be substituted with other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen (O2) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as hydrogen gas (H2) or sodium borohydride (NaBH4) are used.

Substitution: Various ligands such as ethoxide (C2H5O) or acetylacetonate (C5H7O2) can be used for substitution reactions.

Major Products Formed

Oxidation: Vanadium(V) oxide (V2O5)

Reduction: Lower oxidation states of vanadium compounds

Substitution: Vanadium complexes with different ligands

Scientific Research Applications

Triisopropoxyvanadium(V) oxide has a wide range of applications in scientific research, including:

Chemistry: It is used as a precursor for the synthesis of various vanadium complexes and catalysts. It is also employed in organic synthesis and polymerization reactions.

Biology: Research studies have explored its potential as a biological probe and its interactions with biomolecules.

Medicine: Investigations are ongoing into its potential therapeutic applications, particularly in the field of oncology.

Industry: It is used in the production of coatings, thin films, and as a catalyst in petrochemical processes.

Mechanism of Action

The mechanism of action of triisopropoxyvanadium(V) oxide involves its ability to coordinate with various ligands and participate in redox reactions. The compound can act as a Lewis acid, accepting electron pairs from donor molecules. This property makes it an effective catalyst in various chemical reactions. The molecular targets and pathways involved depend on the specific application and reaction conditions.

Comparison with Similar Compounds

Similar Compounds

• Vanadium(V) oxytriethoxide (OV(OCH2CH3)3)
• Vanadium(V) oxytripropoxide (OV(OCH2CH2CH3)3)
• Vanadium(III) acetylacetonate (V(C5H7O2)3)

Uniqueness

Triisopropoxyvanadium(V) oxide is unique due to its specific isopropoxy ligands, which provide distinct steric and electronic properties compared to other vanadium compounds. This uniqueness allows it to participate in specific reactions and applications that other vanadium compounds may not be suitable for.